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Compound of Interest

Compound Name: 1-Methoxy-1-methylcyclopentane

Cat. No.: B14697417 Get Quote

Disclaimer: A comprehensive technical guide for 1-Methoxy-1-methylcyclopentane (CAS

32818-40-9) that fulfills all the requested core requirements cannot be generated at this time.

Extensive searches indicate a significant lack of publicly available scientific literature,

experimental data, and application-specific information for this compound. The information that

is accessible, primarily from chemical patents and supplier databases, is insufficient to provide

in-depth details on physical properties, complete spectroscopic analysis, biological activity, or

toxicological profiles.

This document provides the most detailed information available from public sources, focusing

on the compound's synthesis.

Compound Identification
Basic identification and computed properties for 1-Methoxy-1-methylcyclopentane are

summarized below.
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Identifier Value

CAS Number 32818-40-9[1][2]

Molecular Formula C₇H₁₄O[1][2]

Molecular Weight 114.19 g/mol [3]

IUPAC Name 1-methoxy-1-methylcyclopentane

Canonical SMILES CC1(CCCC1)OC[1]

InChI
InChI=1S/C7H14O/c1-7(8-2)5-3-4-6-7/h3-

6H2,1-2H3[3]

InChIKey HJIPILMKRASVNP-UHFFFAOYSA-N[3]

Synthesis
The primary documented method for the synthesis of 1-Methoxy-1-methylcyclopentane is the

acid-catalyzed addition of methanol to 1-methylcyclopentene.[4][5]

Synthesis Workflow
The overall synthetic process can be visualized as a two-stage process, starting from the

rearrangement of cyclohexene to form the key intermediate, 1-methylcyclopentene, which is

then etherified.[4][6]
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Stage 1: Precursor Synthesis

Stage 2: Etherification
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1-Methylcyclopentene

 Gas-Phase Isomerization 
 (400 °C, SiO₂ Catalyst) 

1-Methylcyclopentene

1-Methoxy-1-methylcyclopentane

 Acid Catalysis 
 (Amberlyst 15, 85 °C) 

Methanol

 Acid Catalysis 
 (Amberlyst 15, 85 °C) 

Click to download full resolution via product page

Caption: Overall synthesis workflow for 1-Methoxy-1-methylcyclopentane.

Experimental Protocol: Etherification of 1-
Methylcyclopentene
The following laboratory-scale protocol is adapted from the procedure described in U.S. Patent

US20120101307A1.[5]

Materials:

1-Methylcyclopentene (99.0 g, 1.20 mol)

Methanol (200.0 g, 6.24 mol)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b14697417?utm_src=pdf-body-img
https://www.benchchem.com/product/b14697417?utm_src=pdf-body
https://patents.google.com/patent/US20120101307A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14697417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amberlyst 15 ion-exchange resin (15.0 g)

3-neck round-bottom flask

Soxhlet extractor with extraction thimble

Reflux condenser

Heating mantle or oil bath

Nitrogen source and bubbler

Procedure:

Equip a 3-neck flask with a reflux condenser, a nitrogen inlet, and a stopper. Place the

Soxhlet extractor between the flask and the condenser.

Fill the extraction thimble of the Soxhlet apparatus with 15.0 g of Amberlyst 15 resin.

Charge the 3-neck flask with 1-methylcyclopentene (99.0 g) and methanol (200.0 g) under a

nitrogen atmosphere.

Heat the mixture to reflux using an oil bath set to 85 °C. The patent specifies that at this

temperature, the starting materials boil and condense, passing through the resin-filled

thimble to react.[5]

Continue the reaction under reflux. The product, 1-Methoxy-1-methylcyclopentane, has a

boiling point above 85 °C and will therefore accumulate in the reaction flask.[5]

Monitor the reaction progress using Gas Chromatography (GC). The patent reports a

conversion of approximately 94% after 67 hours.[5]

Upon completion, turn off the heat and allow the reaction mixture to cool to room

temperature.

The final product can be isolated and purified from the remaining methanol and unreacted

olefin by distillation.
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Spectroscopic Data
Detailed, publicly available experimental spectra (NMR, IR, MS) for 1-Methoxy-1-
methylcyclopentane are not available. While spectral databases indicate the existence of

FTIR and GC-MS data, they are typically behind paywalls.[3] No experimental ¹H or ¹³C NMR

data was found in the public domain.

Physical and Chemical Properties
No experimentally determined physical properties such as boiling point, density, or refractive

index for 1-Methoxy-1-methylcyclopentane were found in the searched literature. The

synthesis patent notes that the boiling point is above 85 °C, which allows for its enrichment in

the reaction vessel during synthesis.[5]

Applications, Biological Activity, and Toxicology
There is no information available in the public scientific literature regarding the applications,

biological activity, or toxicological properties of 1-Methoxy-1-methylcyclopentane. The

compound is not associated with any drug development research, signaling pathways, or

established use cases beyond its role as a potential chemical intermediate. Safety data sheets

(SDS) specific to this compound are not publicly available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 1-Methoxy-1-methylcyclopentane
(CAS 32818-40-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14697417#1-methoxy-1-methylcyclopentane-cas-
number-32818-40-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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